N'-[(1Z)-3-amino-1H-isoindol-1-ylidene]-4-hydroxybenzohydrazide

• Molecular Formula: C15H12N4O2
• Molecular Weight: 280.28 g/mol
• IUPAC Name: N-[(3-amino-2H-isoindol-1-yl)imino]-4-hydroxybenzamide
• InChI: InChI=1S/C15H12N4O2/c16-13-11-3-1-2-4-12(11)14(17-13)18-19-15(21)9-5-7-10(20)8-6-9/h1-8,17,20H,16H2
• InChI Key: BGDICABLYVGUCS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(NC(=C2C=C1)N=NC(=O)C3=CC=C(C=C3)O)N

Description

N’-[(1Z)-3-amino-1H-isoindol-1-ylidene]-4-hydroxybenzohydrazide is a chemical compound with a molecular formula of C15H12N4O and a molecular weight of 264.29 g/mol This compound is known for its unique structure, which includes an isoindole moiety and a benzohydrazide group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N’-[(1Z)-3-amino-1H-isoindol-1-ylidene]-4-hydroxybenzohydrazide typically involves the reaction of 3-amino-1H-isoindole with 4-hydroxybenzohydrazide under specific conditions. The reaction is carried out in a suitable solvent, such as ethanol or methanol, and requires the presence of a catalyst, such as acetic acid, to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using similar reaction conditions as in the laboratory. The process would be optimized for higher yields and purity, often involving continuous flow reactors and advanced purification techniques to ensure the quality of the final product .

Chemical Reactions Analysis

Types of Reactions

N’-[(1Z)-3-amino-1H-isoindol-1-ylidene]-4-hydroxybenzohydrazide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo substitution reactions, particularly nucleophilic substitution, where the amino or hydroxyl groups are replaced by other functional groups

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Nucleophiles such as amines or thiols in the presence of a base

Major Products Formed

Oxidation: Formation of corresponding oxo derivatives.

Reduction: Formation of reduced amine or alcohol derivatives.

Substitution: Formation of substituted isoindole or benzohydrazide derivatives

Scientific Research Applications

N’-[(1Z)-3-amino-1H-isoindol-1-ylidene]-4-hydroxybenzohydrazide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe or inhibitor in various biological pathways.

Medicine: Explored for its potential therapeutic properties, including anti-cancer and anti-inflammatory activities.

Industry: Utilized in the development of new materials and as a precursor for the synthesis of dyes and pigments

Mechanism of Action

The mechanism of action of N’-[(1Z)-3-amino-1H-isoindol-1-ylidene]-4-hydroxybenzohydrazide involves its interaction with specific molecular targets and pathways. The compound is known to bind to certain enzymes or receptors, inhibiting their activity and thereby exerting its biological effects. The exact molecular targets and pathways may vary depending on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

N’-[(1Z)-3-amino-1H-isoindol-1-ylidene]-4-methylbenzohydrazide: Similar structure but with a methyl group instead of a hydroxyl group.

N’-[(1Z)-3-amino-1H-isoindol-1-ylidene]-3-methylbenzohydrazide: Similar structure with a methyl group at a different position .

Uniqueness

N’-[(1Z)-3-amino-1H-isoindol-1-ylidene]-4-hydroxybenzohydrazide is unique due to the presence of both an isoindole moiety and a hydroxyl group on the benzohydrazide, which may confer distinct chemical and biological properties compared to its analogs .